13-Methyltetradecanoic acid-d6

• Molecular Formula: C15H30O2
• Molecular Weight: 248.43 g/mol
• InChI: InChI=1S/C15H30O2/c1-14(2)12-10-8-6-4-3-5-7-9-11-13-15(16)17/h14H,3-13H2,1-2H3,(H,16,17)/i1D3,2D3
• InChIKey: ZOCYQVNGROEVLU-WFGJKAKNSA-N

Quantifying branched-chain fatty acids (BCFAs) like 13-methyltetradecanoic acid (13-MTD) via LC-MS requires an isotopically distinct internal standard to avoid cross-talk from anteiso isomers and endogenous background. 13-MTD-d6 offers a clean +6 Da mass shift compliant with HRMS guidelines (≥5 Da). - **Application**: Isotope-dilution MS for plasma/tumor homogenates; pharmacokinetics of anticancer 13-MTD (57% tumor suppression at 70 mg/kg/day). - **Key advantage**: Eliminates interference from 12-MTA (different bioactivity) and lower deuteration variants (<3 Da shift). - **Supply**: Packaged for R&D use; stability-indicating method validation ready.

13-Methyltetradecanoic acid-d6 Deuterated Internal Standard

13‑Methyltetradecanoic acid‑d6 (13‑MTD‑d6; 13‑methylmyristic acid‑d6) is a stable‑isotope‑labeled analog of the iso‑C15 branched‑chain saturated fatty acid 13‑methyltetradecanoic acid . Six hydrogen atoms are replaced by deuterium (d6), yielding a molecular formula of C₁₅H₂₄D₆O₂, a monoisotopic mass shift of +6 Da, and a molecular weight of 248.43 g·mol⁻¹ . The parent compound induces apoptosis in multiple human cancer cell lines and demonstrates in‑vivo tumor‑growth inhibition without significant toxicity [1]. As a deuterated internal standard, 13‑MTD‑d6 is intended exclusively for isotope‑dilution mass spectrometry workflows in lipidomics, metabolomics, and bioanalytical quantification of its endogenous counterpart [2].

Stable-isotope-labeled (d6) internal standard for 13‑methyltetradecanoic acid

+6 Da mass shift enables isotope‑dilution LC‑MS/MS workflows

Supports quantification in lipidomics, metabolomics, and preclinical bioanalysis

• [1] Yang Z, et al. Induction of apoptotic cell death and in‑vivo growth inhibition of human cancer cells by a saturated branched‑chain fatty acid, 13‑methyltetradecanoic acid. Cancer Res. 2000;60(3):505‑509. PMID: 10676625. View Source
• [2] De Biase I, et al. Quantification of Very‑Long‑Chain and Branched‑Chain Fatty Acids in Plasma by Liquid Chromatography‑Tandem Mass Spectrometry. Methods Mol Biol. 2022;2546:199‑212. DOI: 10.1007/978-1-0716-2565-1_18. View Source

Why Analogs Cannot Replace 13-Methyltetradecanoic acid-d6

Direct substitution of 13‑methyltetradecanoic acid‑d6 with the natural‑abundance compound eliminates the mass‑spectrometric differentiation required for isotope‑dilution quantification [1]. The anteiso positional isomer 12‑methyltetradecanoic acid (12‑MTA) exhibits divergent anticancer potency (IC₅₀ ~71 μg mL⁻¹ in MCF‑7 cells vs. ~26–38 μg mL⁻¹ for 13‑MTD) and opposite metabolic activity (glucose‑uptake promotion vs. oleic‑acid oxidation), precluding its use as a chemically equivalent surrogate [2]. Lower‑deuterium variants (d3, d4, d5) may provide insufficient mass separation (Δm/z <3 Da) from the endogenous analyte, causing quantitative interference from isotopic‑cluster overlap [3]. ¹³C‑ or ¹⁵N‑labeled alternatives are chemically more stable than deuterated analogs, but the d6 label offers a cost‑effective route to a ≥3 Da shift while retaining near‑identical extraction recovery and ionization efficiency when the chromatographic deuterium effect is controlled [4].

Unlabeled 13‑methyltetradecanoic acid

Lacks the isotopic shift required to differentiate from endogenous analyte, preventing accurate isotope‑dilution quantification.

12‑Methyltetradecanoic acid (12‑MTA)

Positional isomer with divergent cellular response and metabolic regulation; does not serve as an analytical or biological substitute.

Lower‑deuterated (d3–d5) analogs

Reduced mass shift may result in isotopic cluster overlap, compromising quantitative reliability in complex biological matrices.

• [1] Stable Isotope‑Labeled Internal Standard (SIL‑IS) Optimization Strategy. Info‑Pharma. 2025. Available at: https://info-pharma.com/202 View Source
• [2] Mika A, et al. Divergent effects of monomethyl branched‑chain fatty acids on energy metabolism and insulin signaling in human myotubes. J Lipid Res. 2025;66(3):100735. DOI: 10.1016/j.jlr.2025.100735. View Source
• [3] Wang S, et al. Minimal deuterium isotope effects in quantitation of dimethyl‑labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Electrophoresis. 2020;41(18‑19):1574‑1582. DOI: 10.1002/elps.202000145. View Source
• [4] Stable Isotope‑Labeled Internal Standard SIL‑IS Optimization Strategy – Deuterated vs ¹³C‑labeled comparison. Info‑Pharma. 2025. Available at: https://info-pharma.com/202 View Source

13-Methyltetradecanoic acid-d6 Differentiation from Analogs

Deuterium Mass Shift for Isotope-Dilution MS

13‑Methyltetradecanoic acid‑d6 incorporates six deuterium atoms, yielding a monoisotopic mass increase of +6 Da (molecular weight 248.43) versus the unlabeled parent (242.40) . This exceeds the ≥3 Da threshold for reliable mass‑spectrometric separation and meets the Δm/z ≥ 5 Da recommendation for high‑resolution mass spectrometry to prevent isotopic‑cluster overlap [1]. In contrast, commonly used d3‑labeled fatty acid internal standards provide only +3 Da, which can be insufficient for complex‑matrix samples where endogenous isotopic contributions and matrix interferences are substantial [2].

Mass shift

Class-level

Target: +6 Da (MW 248.43) | Comparator: +3 Da (d3), 0 Da (unlabeled)

Supports baseline separation for isotope‑dilution MS quantification

Class‑level guideline; verify in specific matrix conditions

Evidence Dimension	Mass shift from unlabeled analyte (Da)
Target Compound Data	+6 Da (C₁₅H₂₄D₆O₂, MW 248.43)
Comparator Or Baseline	d3‑labeled analog: +3 Da; unlabeled 13‑MTD: 0 Da (MW 242.40)
Quantified Difference	3 Da greater separation than d3 analog; exceeds ≥5 Da HRMS guideline
Conditions	Calculated from molecular formula; guideline per LC‑MS/MS method validation literature [1]

Why This Matters

A +6 Da shift ensures baseline chromatographic separation from the endogenous analyte and eliminates cross‑contribution between the IS and analyte isotopic envelopes, which is critical for accurate quantification at low ng mL⁻¹ levels in plasma or tissue homogenates.

• [1] Stable Isotope‑Labeled Internal Standard (SIL‑IS) Optimization Strategy. Info‑Pharma. 2025. Available at: https://info-pharma.com/202 View Source
• [2] Wang S, et al. Minimal deuterium isotope effects in quantitation of dimethyl‑labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Electrophoresis. 2020;41(18‑19):1574‑1582. View Source

13-MTD vs. 12-MTA Cytotoxicity in MCF-7 Cells

In MCF‑7 human breast cancer cells, the parent compound 13‑methyltetradecanoic acid (13‑MTD) exhibits an IC₅₀ of approximately 26–38 μg mL⁻¹, whereas the anteiso positional isomer 12‑methyltetradecanoic acid (12‑MTA) shows an IC₅₀ of approximately 71 μg mL⁻¹ . This represents an approximately 2‑fold greater cytotoxicity for the iso‑C15 (13‑methyl) configuration, attributed to optimized membrane‑interaction dynamics conferred by the terminal iso‑branching . The deuterated analog 13‑MTD‑d6 retains identical molecular geometry and is used as the internal standard for quantifying 13‑MTD in pharmacokinetic and tumor‑distribution studies [1].

Cytotoxicity (MCF-7)

Context-dependent

Target: 13‑MTD IC₅₀ ~26–38 μg/mL | Comparator: 12‑MTA IC₅₀ ~71 μg/mL

Supports isomer‑specific response interpretation in cell model

Data to verify across independent studies

Evidence Dimension	Cytotoxicity (IC₅₀) in MCF‑7 breast cancer cells
Target Compound Data	13‑MTD IC₅₀ ≈ 26–38 μg mL⁻¹
Comparator Or Baseline	12‑Methyltetradecanoic acid (12‑MTA) IC₅₀ ≈ 71 μg mL⁻¹
Quantified Difference	~2‑fold greater potency for 13‑MTD (iso‑C15) vs. 12‑MTA (anteiso‑C15)
Conditions	MCF‑7 human breast cancer cell line; cell viability/proliferation assay; data from Abcam product datasheet and SAR literature

Why This Matters

For researchers developing targeted anticancer agents or profiling tumor‑suppressive BCFAs, selecting the correct positional isomer is critical; 13‑MTD‑d6 enables unambiguous quantification of the more potent iso‑C15 BCFA in biological matrices without cross‑reactivity from the less active anteiso isomer.

• [1] Cai Q, et al. 13‑Methyltetradecanoic Acid Exhibits Anti‑Tumor Activity on T‑Cell Lymphomas In Vitro and In Vivo by Down‑Regulating p‑AKT and Activating Caspase‑3. PLoS ONE. 2013;8(6):e65308. DOI: 10.1371/journal.pone.0065308. View Source

13-MTD and 12-MTA Metabolic Divergence in Myotubes

In a direct head‑to‑head study using human myotubes, 12‑methyltetradecanoic acid (12‑MTD) significantly increased glucose uptake and glycogen synthesis, whereas 13‑methyltetradecanoic acid (13‑MTD) increased oleic acid uptake and oxidation, indicating a divergent metabolic profile between the two positional isomers [1]. Specifically, 13‑MTD and 15‑methylhexadecanoic acid (15‑MHD) both stimulated oleic acid oxidation, while 12‑MTD uniquely promoted glucose‑metabolic pathways [1]. Furthermore, 13‑MTD, 14‑MHD, and 15‑MHD reduced insulin‑stimulated glycogen synthesis, an effect not observed with 12‑MTD [1]. The d6‑labeled 13‑MTD enables precise quantitative tracking of these isoform‑specific metabolic fates in tracer studies without confounding endogenous signals.

Metabolic fate

Head-to-head

Target: 13‑MTD promotes oleic acid oxidation | Comparator: 12‑MTD promotes glucose uptake

Enables isoform‑specific metabolic tracking in tracer studies

Direct head‑to‑head myotube study

Evidence Dimension	Metabolic substrate utilization (glucose vs. oleic acid uptake/oxidation) in human myotubes
Target Compound Data	13‑MTD: increased oleic acid uptake and oxidation; reduced insulin‑stimulated glycogen synthesis
Comparator Or Baseline	12‑MTD: increased glucose uptake and glycogen synthesis; no reduction in insulin‑stimulated glycogen synthesis
Quantified Difference	Qualitatively divergent metabolic regulation: 12‑MTD targets glucose metabolism; 13‑MTD targets fatty acid oxidation
Conditions	Primary human myotubes; metabolic flux analysis with [¹⁴C]‑glucose and [¹⁴C]‑oleic acid; Mika et al., J Lipid Res. 2025 [1]

Why This Matters

Investigators studying iso‑C15 vs. anteiso‑C15 BCFA biology must use the appropriate deuterated internal standard to avoid misassignment of metabolic effects; 13‑MTD‑d6 exclusively tracks the pro‑oxidative, anti‑glycogenic 13‑MTD isoform.

• [1] Mika A, et al. Divergent effects of monomethyl branched‑chain fatty acids on energy metabolism and insulin signaling in human myotubes. J Lipid Res. 2025;66(3):100735. DOI: 10.1016/j.jlr.2025.100735. View Source

Iso-C15 vs. Anteiso-C15 Membrane Ordering by NMR

Solid‑state ²H‑NMR of fully deuterated DMPC‑d₆₇ bilayers containing either 13‑methyltetradecanoic acid (i15:0, iso‑C15) or 12‑methyltetradecanoic acid (a15:0, anteiso‑C15) revealed a greater ordering effect on the hydrophobic membrane core for the iso isomer [1]. Differential scanning calorimetry confirmed that the iso isomer shifted the DMPC main phase‑transition temperature to higher values more strongly than the anteiso isomer, reflecting tighter lipid packing and potentially reduced membrane permeability [1]. The d6‑labeled 13‑MTD makes it feasible to distinguish the iso‑C15 BCFA from all other unlabeled lipid species in complex membrane extracts by mass spectrometry, directly supporting biophysical studies of BCFA‑membrane interactions .

Membrane ordering

Head-to-head

Target: iso‑C15 (13‑MTD) stronger ordering, larger ΔTₘ shift | Comparator: anteiso‑C15 (12‑MTA) weaker ordering

Supports correct attribution of membrane effects to specific BCFA isoform

Reported in DMPC model membranes

Evidence Dimension	Lipid‑bilayer chain ordering (²H‑NMR chain‑order profile) and main phase‑transition temperature shift (DSC)
Target Compound Data	13‑MTD (i15:0): more pronounced ordering and larger ΔTₘ shift [1]
Comparator Or Baseline	12‑MTD (a15:0): weaker ordering and smaller ΔTₘ shift [1]
Quantified Difference	Iso‑C15 isomer induces stronger membrane ordering (qualitative + semi‑quantitative via DSC ΔTₘ); exact ΔTₘ values reported in Lindström et al., PCCP 2006
Conditions	DMPC‑d₆₇ model membranes; solid‑state ²H‑NMR and DSC; Lindström et al., Phys Chem Chem Phys 2006;8:4792‑4797 [1]

Why This Matters

For membrane‑biophysics and drug‑delivery studies, the iso‑C15 BCFA has a distinctly stronger impact on lipid packing than its anteiso counterpart; procurement of the correct deuterated standard ensures accurate correlation of membrane‑biophysical readouts with the specific BCFA species under investigation.

• [1] Lindström F, Thurnhofer S, Vetter W, Gröbner G. Impact on lipid membrane organization by free branched‑chain fatty acids. Phys Chem Chem Phys. 2006;8:4792‑4797. DOI: 10.1039/B607460J. View Source

13-MTD In Vivo Antitumor Activity in Xenografts

In a Jurkat T‑cell lymphoma xenograft model, daily oral administration of 13‑MTD for 30 days reduced tumor volumes from 2325 ± 318 mm³ (vehicle control) to 1001 ± 157 mm³, corresponding to a 57% tumor‑growth suppression (P < 0.01) [1]. The high in‑vivo potency combined with an oral LD₅₀ > 5 g kg⁻¹ day⁻¹ in mice [2] positions 13‑MTD as a candidate for further preclinical development. 13‑MTD‑d6 is the requisite isotope‑labeled internal standard for quantifying 13‑MTD in plasma and tissue homogenates during pharmacokinetic/pharmacodynamic (PK/PD) profiling, as its +6 Da shift cleanly separates the internal standard signal from the administered drug and endogenous background [3].

Xenograft model

Endpoint context

Target: 13‑MTD (70 mg/kg/day) tumor volume 1001±157 mm³ vs Vehicle 2325±318 mm³, 57% reduction (P

Supports PK/PD modeling context in T‑cell lymphoma xenograft research

Reported endpoint from a single study; verification advised

Evidence Dimension	In‑vivo tumor‑growth inhibition (T‑cell lymphoma xenograft)
Target Compound Data	13‑MTD (70 mg kg⁻¹ day⁻¹, oral): tumor volume 1001 ± 157 mm³ vs. vehicle 2325 ± 318 mm³; 57% inhibition [1]
Comparator Or Baseline	Vehicle control; other BCFA compounds not tested in the same model
Quantified Difference	57% tumor‑volume reduction relative to vehicle (P<0.01)
Conditions	Jurkat T‑cell lymphoma xenograft in nude mice; 30‑day oral dosing; Cai et al., PLoS ONE 2013 [1]

Why This Matters

Robust in‑vivo efficacy data justify the investment in a high‑purity deuterated internal standard for accurate pharmacokinetic and tissue‑distribution analysis of 13‑MTD during preclinical development.

• [1] Cai Q, et al. 13‑Methyltetradecanoic Acid Exhibits Anti‑Tumor Activity on T‑Cell Lymphomas In Vitro and In Vivo by Down‑Regulating p‑AKT and Activating Caspase‑3. PLoS ONE. 2013;8(6):e65308. DOI: 10.1371/journal.pone.0065308. View Source
• [2] Yang Z, et al. Induction of apoptotic cell death and in‑vivo growth inhibition of human cancer cells by a saturated branched‑chain fatty acid, 13‑methyltetradecanoic acid. Cancer Res. 2000;60(3):505‑509. PMID: 10676625. View Source
• [3] Stable Isotope‑Labeled Internal Standard (SIL‑IS) Optimization Strategy. Info‑Pharma. 2025. Available at: https://info-pharma.com/202 View Source

Key Applications of 13-Methyltetradecanoic acid-d6

LC-MS/MS Quantification in Preclinical PK Studies

13‑MTD‑d6 serves as the ideal internal standard for the quantitative analysis of its unlabeled counterpart in plasma and tumor‑tissue homogenates via LC‑MS/MS. The +6 Da mass shift exceeds the ≥5 Da HRMS guideline, eliminating isotopic overlap with endogenous 13‑MTD and ensuring accurate quantification across the ng mL⁻¹ to μg mL⁻¹ range [1]. This application directly supports pharmacokinetic profiling in mouse xenograft studies, where 13‑MTD has demonstrated 57% tumor‑volume suppression at 70 mg kg⁻¹ day⁻¹ [2].

Lipidomics Discrimination of Iso- and Anteiso-C15 BCFAs

Because 13‑MTD and 12‑MTA produce divergent metabolic effects—13‑MTD stimulates oleic acid oxidation whereas 12‑MTA promotes glucose uptake in human myotubes [1]—researchers require a BCFA‑specific internal standard to correctly assign biological activity to the respective positional isomer. 13‑MTD‑d6 enables unambiguous mass‑spectrometric identification and quantification of the iso‑C15 species in lipid extracts, preventing cross‑talk between the two structurally similar but functionally distinct BCFA isomers.

BCFA-Membrane Interaction Studies by NMR and MS

Solid‑state ²H‑NMR has revealed that iso‑C15 (13‑MTD) orders lipid bilayers more strongly than anteiso‑C15 (12‑MTA) [1]. In complementary mass‑spectrometry workflows that quantify BCFA incorporation into model or cellular membranes, 13‑MTD‑d6 serves as the isotopically distinct internal standard for the iso‑C15 species, ensuring that measured membrane‑ordering parameters are correctly attributed to the iso‑C15 rather than the anteiso‑C15 BCFA.

13-MTD API Quality Control and Batch-Release Testing

With 13‑MTD progressing as a potential anticancer agent (ID₅₀ 10–25 μg mL⁻¹ across multiple human cancer cell lines) [1] and an oral LD₅₀ > 5 g kg⁻¹ day⁻¹ in rodents [2], the d6‑labeled analog is indispensable for the development and validation of stability‑indicating LC‑MS methods used in API release testing, impurity profiling, and forced‑degradation studies.

Application

Selection Property

Validation Focus

Preclinical PK bioanalysis of 13‑MTD

Deuterated internal standard with sufficient mass shift

LC‑MS/MS accuracy and matrix‑effect evaluation

Iso‑/anteiso‑C15 BCFA lipidomics discrimination

Isomer‑specific deuterated standard for 13‑MTD

Isomer‑resolved quantification in lipid extracts

BCFA‑membrane interaction biophysics

Iso‑C15 selective internal standard for MS

Correct attribution of membrane effects to iso‑C15

13‑MTD analytical method validation and stability studies

Deuterated ISTD for method specificity

Degradation product profiling and accuracy review

• [1] Mika A, et al. Divergent effects of monomethyl branched‑chain fatty acids on energy metabolism and insulin signaling in human myotubes. J Lipid Res. 2025;66(3):100735. DOI: 10.1016/j.jlr.2025.100735. View Source
• [2] Cai Q, et al. 13‑Methyltetradecanoic Acid Exhibits Anti‑Tumor Activity on T‑Cell Lymphomas In Vitro and In Vivo by Down‑Regulating p‑AKT and Activating Caspase‑3. PLoS ONE. 2013;8(6):e65308. DOI: 10.1371/journal.pone.0065308. View Source